Cas no 2171574-90-4 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methoxycarbamoyl)butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methoxycarbamoyl)butanoic acid
• CAS No: 2171574-90-4
• MF: C₂₁H₂₂N₂O₆
• MW: 398.409185886383
• CID: 6052129
• PubChem ID: 165872721
• Update Time: 2025-10-30

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methoxycarbamoyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methoxycarbamoyl)butanoic acid
• EN300-1485720
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methoxycarbamoyl)butanoic acid
• 2171574-90-4

• Inchi： 1S/C21H22N2O6/c1-28-23-20(26)18(10-11-19(24)25)22-21(27)29-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-18H,10-12H2,1H3,(H,22,27)(H,23,26)(H,24,25)
• InChI Key： MUDQBQIPOVYRFS-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NOC)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 398.14778643g/mol
• Monoisotopic Mass: 398.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 114Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methoxycarbamoyl)butanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methoxycarbamoyl)butanoic Acid (CAS No. 2171574-90-4)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methoxycarbamoyl)butanoic acid, identified by its CAS number 2171574-90-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif, combines a fluorenyl moiety with multiple functional groups, making it a promising candidate for various applications in drug discovery and material science.

The molecular structure of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methoxycarbamoyl)butanoic acid is characterized by the presence of a fluorene ring substituted with a methoxycarbonyl group and two amino and methoxycarbamoyl functionalities. This arrangement not only contributes to its distinct chemical properties but also opens up numerous possibilities for its utility in synthetic chemistry and medicinal applications. The compound's ability to participate in multiple types of chemical reactions, such as condensation, hydrolysis, and coupling reactions, makes it a versatile building block for the synthesis of more complex molecules.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methoxycarbamoyl)butanoic acid suggest potential applications in the design of inhibitors or modulators targeting enzymes and receptors involved in metabolic disorders, inflammation, and cancer. For instance, the fluorenyl group is known for its ability to enhance the binding affinity and stability of drug molecules, while the methoxycarbonyl and amino groups provide opportunities for further functionalization through derivatization reactions.

One of the most compelling aspects of this compound is its potential role in the development of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, including protein degradation, signal transduction, and cellular regulation. Inhibiting specific proteases has been a successful strategy in the treatment of diseases such as HIV/AIDS, cancer, and inflammation-related conditions. The structural framework of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methoxycarbamoyl)butanoic acid is well-suited for designing molecules that can interact with active sites of proteases, thereby blocking their activity and mitigating disease progression.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions between small molecules like 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methoxycarbamoyl)butanoic acid and target proteins with high accuracy. These computational studies have identified several key residues on the protease surface that could be targeted by this compound. By optimizing these interactions through structure-based drug design, researchers aim to develop highly selective inhibitors with improved pharmacokinetic properties.

The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methoxycarbamoyl)butanoic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful planning to ensure regioselectivity and yield optimization. However, recent methodologies in organic synthesis have provided innovative approaches to construct complex molecules efficiently. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the fluorenyl moiety into the molecular framework, while protecting group strategies have been utilized to handle the reactive functional groups during synthesis.

In addition to its pharmaceutical applications, this compound has shown promise in material science research. The fluorene-based structures are known for their excellent photophysical properties, making them suitable candidates for use in organic light-emitting diodes (OLEDs), photovoltaic cells, and other optoelectronic devices. The methoxycarbonyl and methoxycarbamoyl groups can be further functionalized to tailor the electronic properties of these materials, enabling their use in next-generation technologies.

The development of new synthetic routes for 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methoxycarbamoyl)butanoic acid has been an area of active research. One particularly innovative approach involves the use of flow chemistry techniques, which allow for continuous production under controlled conditions. This method not only improves yield but also enhances safety by minimizing solvent usage and reducing exposure to hazardous intermediates. Such advancements are crucial for scaling up production while maintaining high purity standards.

The potential applications of this compound extend beyond drug discovery into other areas such as agrochemicals and specialty chemicals. By modifying its structure through further derivatization, researchers can develop novel compounds with specific biological activities tailored for agricultural use or industrial applications. This versatility underscores the importance of investing in fundamental research to explore the full potential of molecules like 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methoxycarbamoyl)butanoic acid.

In conclusion, 4-{(9H-fluoren-9-ylmethoxy-carbonylamino)-4-(methoxy-carbamoyl)butanoic acid (CAS No. 2171574-90-4) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structural features make it an attractive candidate for designing novel therapeutics targeting various diseases while also offering opportunities for innovation in advanced materials. As research continues to uncover new synthetic methodologies and applications, this compound is poised to play a vital role in future scientific advancements.